Cas no 102367-19-1 (Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1))

• Product Name: Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1)
• CAS No: 102367-19-1
• MF: C₈H₁₃NaO₄
• MW: 196.17619395256
• CID: 139838
• PubChem ID: 24846210
• Update Time: 2025-04-19

Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1)
• Butanedioicacid, mono(1,1-dimethylethyl) ester, sodium salt (9CI)
• sodium,4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate
• 102367-19-1
• tert-Butyl ester of succinic acid sodium salt
• DTXSID00144958
• Succinic acid, tert-butyl ester, sodium salt

• Inchi： 1S/C8H14O4.Na/c1-8(2,3)12-7(11)5-4-6(9)10;/h4-5H2,1-3H3,(H,9,10);/q;+1/p-1
• InChI Key： CLHDSVCJRNABJW-UHFFFAOYSA-M
• SMILES： [Na+].O(C(CCC(=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.071153g/mol
• Monoisotopic Mass: 196.071153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.18g/mol
• Topological Polar Surface Area: 66.4Ų